5-Ethyl-2,3-dihydroxybenzoic acid

• CAS No.: 100245-32-7
• Molecular Formula: C9H10O4
• Molecular Weight: 182.17 g/mol
• IUPAC Name: 5-ethyl-2,3-dihydroxybenzoic acid
• InChI: InChI=1S/C9H10O4/c1-2-5-3-6(9(12)13)8(11)7(10)4-5/h3-4,10-11H,2H2,1H3,(H,12,13)
• InChI Key: DNIUGLPAZRMKLG-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C(C(=C1)O)O)C(=O)O

Description

5-Ethyl-2,3-dihydroxybenzoic acid (5-Et-2,3-DHBA) is a substituted derivative of 2,3-dihydroxybenzoic acid (2,3-DHBA), a compound widely recognized for its role in microbial metabolism and bioactive applications. Structurally, it features hydroxyl groups at the 2- and 3-positions of the benzene ring and an ethyl substituent at the 5-position.

2,3-DHBA itself is biosynthesized in bacteria such as Aerobacter aerogenes (now classified as Klebsiella aerogenes) via the enzyme isochorismate pyruvate-hydrolase, which hydrolyzes isochorismic acid to produce 2,3-dihydro-2,3-dihydroxybenzoic acid, a precursor to 2,3-DHBA .

Comparison with Similar Compounds

Comparison with Similar Compounds

The dihydroxybenzoic acid family includes several isomers and derivatives with varying substituents. Below is a comparative analysis of 5-Et-2,3-DHBA with key analogs:

Table 1: Structural and Functional Comparison of Dihydroxybenzoic Acid Derivatives

Compound Name	Substituent Positions	Molecular Weight (g/mol)	Key Biological Activities	Applications/Research Findings
2,3-Dihydroxybenzoic acid	2,3-OH	154.12	Iron chelation, antimicrobial synergy	Used with nisin to inhibit MRSA biofilms
3,4-Dihydroxybenzoic acid	3,4-OH	154.12	Antioxidant, anti-inflammatory	Studied for neuroprotective effects
5-Ethyl-2,3-DHBA	2,3-OH; 5-Et	182.21*	Hypothesized enhanced lipophilicity	Limited direct studies; structural analog research inferred
2,5-Dihydroxybenzoic acid	2,5-OH	154.12	Matrix for MALDI-MS, mild antioxidant	Analytical chemistry applications

*Calculated based on 2,3-DHBA’s molecular weight + ethyl group (–H₂).

Key Differences and Implications

This property could improve its efficacy in antimicrobial formulations, though direct evidence is lacking. In contrast, 2,3-DHBA’s polar hydroxyl groups favor aqueous solubility, making it suitable for in vitro applications, such as biofilm inhibition when combined with nisin .

Biological Activity: 2,3-DHBA: Demonstrated synergy with bacteriocins (e.g., nisin) against methicillin-resistant Staphylococcus aureus (MRSA) biofilms . Its iron-chelating properties may also disrupt bacterial iron metabolism. 3,4-DHBA (Protocatechuic acid): Known for antioxidant activity via radical scavenging, with applications in food preservation and nutraceuticals.

Synthetic and Natural Occurrence :

• 2,3-DHBA is a well-characterized microbial metabolite, while 5-Et-2,3-DHBA is less commonly reported in natural systems. Its ethyl substituent may arise from alkylation during synthetic modification or specialized microbial pathways .